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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082

Introduction

WAY-200070 is a synthetic, nonsteroidal compound renowned for its potent and highly
selective agonist activity on Estrogen Receptor B (ER[).[1][2] With an IC50 of approximately
2.3 nM for ER, it exhibits significantly lower affinity for ERa, making it an invaluable tool for
investigating the specific roles of ER[3 signaling in various physiological and pathological
processes.[2][3] In cell culture experiments, WAY-200070 is utilized to explore the ER[3-
dependent pathways involved in neuroprotection, anxiety, depression, inflammation, and
metabolic diseases.[1][4][5] Upon binding to ER[ in the cytoplasm, WAY-200070 induces the
receptor's translocation into the nucleus.[4][6] This event initiates a cascade of downstream
effects, including the activation of gene transcription, such as c-fos, and the modulation of
neurotransmitter systems like dopamine and serotonin.[4][6]

Data Presentation: Solubility and Storage of WAY-200070

Proper dissolution and storage are critical for maintaining the stability and activity of WAY-
200070. The following table summarizes its solubility in various solvents and recommended
storage conditions. It is important to note that WAY-200070 is practically insoluble in water.[7]
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Concentration Concentration Storage of Stock
Solvent )
(mg/mL) (mM) Solution
-80°C forup to 2
> 31 mg/mL[3] to 61 >101.27 mM[3] to
DMSO years[8] or -20°C for
mg/mL[7] 199.27 mM[7]
up to 1 year.[8]
Aligquot and store at
Ethanol 30 mg/mL[7] ~98 mM
-20°C or -80°C.
Aliquot and store at
DMF 33 mg/mL[5] ~107.8 mM

-20°C or -80°C.

Note: The molecular weight of WAY-200070 is 306.11 g/mol .[3] It is highly recommended to
use freshly opened, anhydrous DMSO, as moisture can significantly reduce the solubility of the
compound.[7][8] To avoid repeated freeze-thaw cycles, stock solutions should be aliquoted into
smaller volumes.[7]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of WAY-200070 in DMSO.

Materials:

WAY-200070 powder (Molecular Weight: 306.11 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:
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» Weighing the Compound: In a sterile microcentrifuge tube, accurately weigh out 1 mg of
WAY-200070 powder.

o Calculating Solvent Volume: To prepare a 10 mM stock solution, calculate the required
volume of DMSO. For 1 mg of WAY-200070, this volume is approximately 326.7 pL.[3]

o Dissolution: Add the calculated volume of anhydrous, sterile DMSO to the tube containing
the WAY-200070 powder.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution. Gentle warming in a 37°C water bath can aid dissolution if
necessary.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
polypropylene tubes. Store these aliquots at -80°C for long-term storage (up to 2 years) or at
-20°C for shorter-term storage (up to 1 year).[8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the concentrated stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:

e 10 mM WAY-200070 stock solution in DMSO (from Protocol 1)

e Pre-warmed, complete cell culture medium appropriate for your cell line
 Sterile serological pipettes and pipette tips

Procedure:

o Determine Final Concentration: Decide on the final concentration of WAY-200070 required
for your experiment. This is often determined through dose-response studies.
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Serial Dilution (Recommended): To ensure accuracy and minimize pipetting errors with small
volumes, perform a serial dilution. For example, to achieve a final concentration of 1 uM in
your cell culture well: a. Prepare an intermediate dilution by adding 2 pL of the 10 mM stock
solution to 1998 pL of pre-warmed cell culture medium. This results in a 10 uM intermediate
solution. b. Gently mix the intermediate solution by pipetting up and down.

Final Dilution into Culture Medium: Add the appropriate volume of the intermediate solution
to your cell culture plates. For instance, to achieve a 1 uM final concentration in a well
containing 1 mL of medium, add 100 uL of the 10 uM intermediate solution.

Solvent Control: It is crucial to include a vehicle control in your experimental setup. This
control should contain the same final concentration of DMSO as the wells treated with WAY-
200070.[9] Most cell lines can tolerate a final DMSO concentration of up to 0.5%, but it is
best practice to keep it below 0.1% if possible, especially for sensitive or primary cells.[9][10]

Incubation: Gently swirl the plates to ensure even distribution of the compound and incubate
the cells for the desired experimental duration.

Visualizations
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Caption: Experimental workflow for preparing WAY-200070 solutions.
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Caption: Signaling pathway of WAY-200070 as an ER[3 agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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